Cas no 1567006-88-5 (2-(methylamino)-1,3-oxazole-4-carboxylic acid)

2-(Methylamino)-1,3-oxazole-4-carboxylic acid is a heterocyclic compound featuring an oxazole core functionalized with a methylamino group at the 2-position and a carboxylic acid at the 4-position. This structure imparts versatility in synthetic applications, particularly as a building block in medicinal chemistry and agrochemical research. The oxazole scaffold is known for its stability and bioactivity, while the carboxylic acid group enables further derivatization via amidation or esterification. The methylamino substituent enhances reactivity, facilitating the synthesis of more complex heterocyclic systems. This compound is valuable for developing pharmacophores or intermediates in drug discovery, offering a balance of reactivity and structural diversity for targeted molecular design.

2-(methylamino)-1,3-oxazole-4-carboxylic acid structure

1567006-88-5 structure

Product Name:2-(methylamino)-1,3-oxazole-4-carboxylic acid

CAS No:1567006-88-5

MF:C₅H₆N₂O₃

MW:142.1127409935

MDL:MFCD26827388

CID:5245053

PubChem ID:84648709

Update Time:2025-06-21

2-(methylamino)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Oxazolecarboxylic acid, 2-(methylamino)-
- 2-(methylamino)-1,3-oxazole-4-carboxylic acid
- MDL： MFCD26827388
- Inchi： 1S/C5H6N2O3/c1-6-5-7-3(2-10-5)4(8)9/h2H,1H3,(H,6,7)(H,8,9)
- InChI Key： NVAXGKPZIAGQBN-UHFFFAOYSA-N
- SMILES： O1C=C(C(O)=O)N=C1NC

Computed Properties

Exact Mass: 142.03784206g/mol
Monoisotopic Mass: 142.03784206g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 75.4Å²

2-(methylamino)-1,3-oxazole-4-carboxylic acid Pricemore >>

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